Cas no 2320375-55-9 (6-4-(2-cyclopropylpyrimidin-4-yl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-4-(2-cyclopropylpyrimidin-4-yl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2320375-55-9
• MF: C₁₅H₁₈N₆O₂
• MW: 314.342422008514
• CID: 5328090
• Update Time: 2025-05-24

6-4-(2-cyclopropylpyrimidin-4-yl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(4-(2-cyclopropylpyrimidin-4-yl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione
• 6-[4-(2-cyclopropylpyrimidin-4-yl)piperazin-1-yl]-1H-pyrimidine-2,4-dione
• 6-4-(2-cyclopropylpyrimidin-4-yl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C15H18N6O2/c22-13-9-12(18-15(23)19-13)21-7-5-20(6-8-21)11-3-4-16-14(17-11)10-1-2-10/h3-4,9-10H,1-2,5-8H2,(H2,18,19,22,23)
• InChI Key： NUPYJIBNUIYZLX-UHFFFAOYSA-N
• SMILES： O=C1NC(C=C(N1)N1CCN(C2=CC=NC(C3CC3)=N2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 524
• XLogP3: 0.1
• Topological Polar Surface Area: 90.5

Additional information on 6-4-(2-cyclopropylpyrimidin-4-yl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to Compound with CAS No. 2320375-55-9 and Product Name: 6-4-(2-cyclopropylpyrimidin-4-yl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione

The compound with the CAS number 2320375-55-9 and the product name 6-4-(2-cyclopropylpyrimidin-4-yl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The compound belongs to a class of heterocyclic derivatives that have been extensively studied for their biological activity and pharmacological properties.

At the core of this compound's structure lies a tetrahydropyrimidine scaffold, which is a common motif in many bioactive molecules. The presence of a piperazine ring further enhances its potential as a pharmacophore, contributing to its ability to interact with biological targets. The 2-cyclopropylpyrimidin-4-yl substituent adds an additional layer of complexity, which can influence both the physical properties and the biological activity of the molecule. This particular arrangement of functional groups makes it an intriguing candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets. Studies have indicated that molecules with similar structural motifs often exhibit potent activity against various disease-related pathways. The 6-4-(2-cyclopropylpyrimidin-4-yl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione has shown promise in preliminary assays, particularly in the context of inhibiting key enzymes involved in metabolic disorders and cancer progression.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. These techniques not only streamline the synthetic process but also allow for greater flexibility in modifying the structure for optimization purposes.

In terms of biological activity, the tetrahydropyrimidine core is known to exhibit a wide range of pharmacological effects. It has been reported to interact with enzymes such as kinases and phosphodiesterases, which are critical regulators in cellular signaling pathways. The piperazine moiety, on the other hand, is frequently found in drugs targeting neurotransmitter receptors, suggesting potential applications in central nervous system disorders. The combined effect of these structural elements may lead to novel therapeutic strategies for conditions that are currently challenging to treat effectively.

Current research is focused on understanding the mechanisms of action of this compound through both in vitro and in vivo studies. Preclinical trials are underway to evaluate its efficacy and safety profile in animal models. The results from these studies will provide valuable insights into its potential as a lead compound for further development into a new therapeutic agent. Additionally, exploratory work is being conducted to investigate derivatives of this molecule that may enhance its potency or reduce potential side effects.

The development of new pharmaceuticals is a complex process that requires interdisciplinary collaboration among chemists, biologists, pharmacologists, and clinicians. The compound 6-4-(2-cyclopropylpyrimidin-4-yl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione exemplifies how structural innovation can drive progress in drug discovery. By leveraging cutting-edge synthetic techniques and modern computational tools, researchers are paving the way for more effective treatments for a variety of diseases.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that precisely target disease-causing pathways. The tetrahydropyrimidine-piperazine hybrid represents an exciting example of how combining different chemical scaffolds can lead to novel pharmacological entities with unique properties. Future studies will likely uncover additional applications for this compound and its derivatives across multiple therapeutic areas.

In conclusion, the compound with CAS number 2320375-55-9 and product name 6-4-(2-cyclopropylpyrimidin-4-yl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione holds significant promise as a tool for advancing pharmaceutical research and development. Its unique structure and demonstrated biological activity make it a valuable asset in the quest for new treatments for human diseases. Continued investigation into its properties and potential applications will undoubtedly contribute to future medical breakthroughs.